Cas no 660856-61-1 (Methanone, (3-methylphenyl)[2-(4-pyridinylamino)-5-thiazolyl]-)
660856-61-1 structure
Product Name:Methanone, (3-methylphenyl)[2-(4-pyridinylamino)-5-thiazolyl]-
CAS No:660856-61-1
MF:C16H13N3OS
MW:295.358921766281
CID:1702725
Update Time:2024-08-31
Methanone, (3-methylphenyl)[2-(4-pyridinylamino)-5-thiazolyl]- Chemical and Physical Properties
Names and Identifiers
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- Methanone, (3-methylphenyl)[2-(4-pyridinylamino)-5-thiazolyl]-
- Methanone, (2-methylphenyl)[2-(4-pyridinylamino)-5-thiazolyl]-
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- Inchi: 1S/C16H13N3OS/c1-11-4-2-3-5-13(11)15(20)14-10-18-16(21-14)19-12-6-8-17-9-7-12/h2-10H,1H3,(H,17,18,19)
- InChI Key: KVWPQTZURLWKCW-UHFFFAOYSA-N
- SMILES: C(C1=CC=CC=C1C)(C1SC(NC2C=CN=CC=2)=NC=1)=O
Computed Properties
- Exact Mass: 295.07809
Experimental Properties
- Density: 1.308±0.06 g/cm3(Predicted)
- Boiling Point: 464.6±48.0 °C(Predicted)
- PSA: 54.88
- pka: 5.91±0.26(Predicted)
Methanone, (3-methylphenyl)[2-(4-pyridinylamino)-5-thiazolyl]- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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